Cas no 120417-45-0 (4-amino-1,1,1-trifluorobut-3-yn-2-one)

• Product Name: 4-amino-1,1,1-trifluorobut-3-yn-2-one
• CAS No: 120417-45-0
• MF: C₄H₄F₃NO
• MW: 139.07587146759
• CID: 1210396
• PubChem ID: 11116141
• Update Time: 2025-05-23

4-amino-1,1,1-trifluorobut-3-yn-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoroacetyl vinyl amine
• 3-Buten-2-one, 4-amino-1,1,1-trifluoro-, (3Z)-
• 4-Amino-1,1,1-trifluorobut-3-en-2-one
• 4-Amino-1,1,1-trifluorobutenone
• 4-amino-1,1,1-trifluoro-3-butyn-2-one
• (Z)-4-Amino-1,1,1-trifluoro-3-buten-2-one
• 4-amino-1,1,1-trifluorobut-3-yn-2-one
• A892212
• CS-0442011
• (3Z)-4-AMINO-1,1,1-TRIFLUOROBUT-3-EN-2-ONE
• SCHEMBL535338
• (Z)-4-Amino-1,1,1-trifluoro-but-3-en-2-one
• (Z)-4-amino-1,1,1-trifluorobut-3-en-2-one
• 120417-45-0
• AKOS006220483

• MDL： MFCD09998090
• Inchi： 1S/C4H4F3NO/c5-4(6,7)3(9)1-2-8/h1-2H,8H2/b2-1-
• InChI Key： DHJDPIHFALRNER-UPHRSURJSA-N
• SMILES： FC(C(/C=C\N)=O)(F)F

Computed Properties

• Exact Mass: 139.02449824g/mol
• Monoisotopic Mass: 139.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 92-93 ºC (15 Torr)
• Flash Point: 11.4±27.3 ºC,
• Refractive Index: 1.4675 (20 ºC)
• Solubility: Slightly soluble (21 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 4-amino-1,1,1-trifluorobut-3-yn-2-one

Recent Advances in the Application of 4-amino-1,1,1-trifluorobut-3-yn-2-one (CAS: 120417-45-0) in Chemical Biology and Pharmaceutical Research

The compound 4-amino-1,1,1-trifluorobut-3-yn-2-one (CAS: 120417-45-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This trifluoromethylated ynones derivative serves as a versatile building block in the synthesis of biologically active molecules, particularly in the development of novel enzyme inhibitors and targeted therapeutics. Recent studies have highlighted its potential in modulating protein-protein interactions and its role as a key intermediate in the synthesis of fluorinated analogs of natural products.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-amino-1,1,1-trifluorobut-3-yn-2-one in the development of covalent inhibitors for cysteine proteases, a class of enzymes implicated in various pathological conditions including cancer and inflammatory diseases. The researchers utilized the compound's reactive alkyne moiety to achieve selective modification of the target enzymes, resulting in inhibitors with improved potency and selectivity profiles. The incorporation of the trifluoromethyl group was found to enhance both the metabolic stability and membrane permeability of the resulting inhibitors.

In parallel research, scientists have explored the application of 120417-45-0 in click chemistry approaches for bioconjugation. A recent Nature Communications article detailed its use as a bifunctional linker for the site-specific modification of proteins and antibodies, enabling the creation of stable drug conjugates with precise control over the drug-to-antibody ratio. This approach has shown particular promise in the development of next-generation antibody-drug conjugates (ADCs) for targeted cancer therapy.

The compound's utility extends to materials science applications as well. A 2024 study in Advanced Materials reported on the use of 4-amino-1,1,1-trifluorobut-3-yn-2-one as a precursor for the synthesis of fluorinated conductive polymers with enhanced thermal stability and electronic properties. These materials show potential for applications in bioelectronic devices and implantable medical sensors, highlighting the compound's versatility across multiple disciplines.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 120417-45-0, as noted in recent process chemistry literature. Current research efforts are focused on developing more efficient synthetic routes and purification methods to facilitate broader application of this valuable building block. The compound's growing importance in medicinal chemistry is evidenced by its increasing appearance in patent applications and preclinical studies, suggesting it will continue to be a focus of research in the coming years.